Cas no 2007293-15-2 ({1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2007293-15-2
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 6006141
• PubChem ID: 165509153
• Update Time: 2025-06-14

{1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine
• EN300-1282115
• {1-[(5-chlorothiophen-2-yl)methyl]azetidin-2-yl}methanamine
• 2007293-15-2

• Inchi： 1S/C9H13ClN2S/c10-9-2-1-8(13-9)6-12-4-3-7(12)5-11/h1-2,7H,3-6,11H2
• InChI Key： XODMUXWRYGPEMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCC2CN)S1

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine

Recent Advances in the Study of 2007293-15-2 and {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine: A Research Brief

The chemical compound 2007293-15-2 and its derivative, {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the treatment of neurological disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine, which contribute to its high binding affinity for specific neurotransmitter receptors. Molecular docking simulations and in vitro assays have demonstrated its potential as a modulator of GABAergic and glutamatergic systems, suggesting possible applications in the treatment of anxiety, epilepsy, and other CNS disorders. Furthermore, the compound's pharmacokinetic properties, including its blood-brain barrier permeability, have been characterized in preclinical models, showing promising results.

In addition to its neurological applications, 2007293-15-2 has shown antimicrobial activity against a range of pathogenic bacteria and fungi. Recent research has explored its mechanism of action, revealing that it interferes with microbial cell wall synthesis and disrupts biofilm formation. These findings have spurred interest in developing novel antimicrobial agents based on this chemical scaffold, particularly for combating drug-resistant infections.

The synthesis and optimization of these compounds have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance potency and selectivity. These advancements are crucial for the future development of these compounds as potential drug candidates.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as toxicity, metabolic stability, and formulation need to be addressed in future studies. However, the growing body of research on 2007293-15-2 and {1-(5-chlorothiophen-2-yl)methylazetidin-2-yl}methanamine underscores their potential as valuable tools in drug discovery and development.

In conclusion, the latest research on these compounds highlights their diverse biological activities and therapeutic potential. Continued investigation into their mechanisms of action and optimization of their pharmacological properties will be essential for realizing their full clinical potential. This brief provides a snapshot of the current state of research and points to exciting directions for future exploration in this area.